Cas no 1196-15-2 (1H-Pyrazole-5-carbonitrile,1-acetyl-4-methyl-)

• Product Name: 1H-Pyrazole-5-carbonitrile,1-acetyl-4-methyl-
• CAS No: 1196-15-2
• MF: C₇H₇N₃O
• MW: 149.149980783463
• CID: 117484
• PubChem ID: 45085842
• Update Time: 2025-04-18

1H-Pyrazole-5-carbonitrile,1-acetyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carbonitrile,1-acetyl-4-methyl-
• Pyrazole-5-carbonitrile, 1-acetyl-4-methyl- (7CI,8CI)
• 1196-15-2
• 1-Acetyl-4-methyl-1H-pyrazole-5-carbonitrile

• Inchi： 1S/C7H7N3O/c1-5-4-9-10(6(2)11)7(5)3-8/h4H,1-2H3
• InChI Key： RPJYBZKOMAIJKP-UHFFFAOYSA-N
• SMILES： O=C(C)N1C(C#N)=C(C)C=N1

Computed Properties

• Exact Mass: 149.05901
• Monoisotopic Mass: 149.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7A^2
• XLogP3: 0.5

Experimental Properties

• PSA: 58.68